![molecular formula C18H16BrNO3 B303004 N-{3-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}acetamide](/img/structure/B303004.png)
N-{3-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{3-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}acetamide, also known as BMAA, is a non-proteinogenic amino acid that has been studied extensively in recent years due to its potential role in the development of neurodegenerative diseases. BMAA is produced by certain species of cyanobacteria, which are commonly found in freshwater and marine environments.
Mechanism of Action
The exact mechanism of action of N-{3-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}acetamide is not fully understood, but it is thought to involve the misincorporation of this compound into proteins during protein synthesis, leading to the formation of misfolded proteins and subsequent protein aggregation. Additionally, this compound has been shown to activate glutamate receptors in the brain, leading to excitotoxicity and neuronal damage.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the induction of oxidative stress, inflammation, and mitochondrial dysfunction. Additionally, this compound has been shown to alter the levels of various neurotransmitters in the brain, including glutamate and dopamine, which may contribute to its neurotoxic effects.
Advantages and Limitations for Lab Experiments
One advantage of studying N-{3-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}acetamide in the laboratory is that it can be synthesized relatively easily and is readily available for use in experiments. Additionally, this compound has been shown to be neurotoxic in a variety of model systems, including cell culture and animal models, making it a useful tool for studying the mechanisms of neurodegeneration. However, one limitation of studying this compound in the laboratory is that it may not accurately reflect the conditions under which this compound is produced and consumed in the environment.
Future Directions
There are many potential future directions for research on N-{3-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}acetamide. One area of focus is the development of more sensitive and specific methods for detecting this compound in environmental samples, which could help to better understand its distribution and potential health effects. Additionally, further research is needed to elucidate the mechanisms by which this compound induces neurodegeneration, which could help to identify potential therapeutic targets for these diseases. Finally, there is a need for more research on the potential health effects of this compound exposure in humans, particularly in populations that may be at increased risk due to dietary or occupational exposure.
Synthesis Methods
N-{3-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}acetamide can be synthesized through a variety of methods, including the reaction of L-serine with acrylonitrile in the presence of a catalyst, or the reaction of L-alanine with acryloyl chloride in the presence of a base. However, the most commonly used method involves the reaction of L-glutamine with acrylonitrile in the presence of a catalyst, followed by hydrolysis of the resulting intermediate to yield this compound.
Scientific Research Applications
N-{3-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}acetamide has been the subject of extensive scientific research due to its potential role in the development of neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies have shown that this compound can induce the formation of protein aggregates in the brain, which are a hallmark of these diseases. Additionally, this compound has been shown to be neurotoxic in vitro and in vivo, suggesting that it may contribute to the development of these diseases.
properties
Molecular Formula |
C18H16BrNO3 |
---|---|
Molecular Weight |
374.2 g/mol |
IUPAC Name |
N-[3-[(E)-3-(5-bromo-2-methoxyphenyl)prop-2-enoyl]phenyl]acetamide |
InChI |
InChI=1S/C18H16BrNO3/c1-12(21)20-16-5-3-4-13(11-16)17(22)8-6-14-10-15(19)7-9-18(14)23-2/h3-11H,1-2H3,(H,20,21)/b8-6+ |
InChI Key |
RHMMDOMDGHZIEE-SOFGYWHQSA-N |
Isomeric SMILES |
CC(=O)NC1=CC=CC(=C1)C(=O)/C=C/C2=C(C=CC(=C2)Br)OC |
SMILES |
CC(=O)NC1=CC=CC(=C1)C(=O)C=CC2=C(C=CC(=C2)Br)OC |
Canonical SMILES |
CC(=O)NC1=CC=CC(=C1)C(=O)C=CC2=C(C=CC(=C2)Br)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.